Cas no 2171609-35-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid
• CAS No: 2171609-35-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6429312
• PubChem ID: 165523519
• Update Time: 2025-06-09

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid
• EN300-1541224
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methylcyclopentyl)carbamoyl]butanoic acid
• 2171609-35-9

• Inchi： 1S/C26H30N2O5/c1-16-7-6-12-22(16)27-25(31)23(13-14-24(29)30)28-26(32)33-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-23H,6-7,12-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： XEESHZOKJMXXSH-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC1C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid (CAS: 2171609-35-9)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid (CAS: 2171609-35-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and targeted therapies. The integration of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 2-methylcyclopentyl moiety into its structure enhances its stability and bioavailability, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid exhibits high affinity for specific protein targets involved in inflammatory pathways. The researchers utilized advanced computational modeling and in vitro assays to validate its binding efficacy, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound's ability to penetrate cell membranes efficiently was highlighted, which is a critical factor for its therapeutic applicability.

Another significant development involves the application of this compound in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), and the incorporation of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid as a building block has been shown to enhance the yield and purity of synthesized peptides. A recent preprint on bioRxiv (2024) detailed a novel protocol for its use in SPPS, reporting a 20% increase in peptide yield compared to traditional methods. This advancement could streamline the production of peptide-based therapeutics, reducing costs and improving scalability.

In addition to its synthetic utility, the compound's role in drug delivery systems has been explored. A collaborative study between academic and industrial researchers (Nature Communications, 2023) investigated its use as a linker in antibody-drug conjugates (ADCs). The results indicated that the compound's stability under physiological conditions and its ability to release payloads selectively in target tissues make it an attractive option for ADC development. This finding opens new avenues for the design of more effective and safer cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid. Issues such as metabolic stability, potential off-target effects, and large-scale synthesis need to be addressed. Ongoing research is focused on optimizing the compound's pharmacokinetic profile and evaluating its safety in preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock its full therapeutic potential.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclopentyl)carbamoylbutanoic acid (CAS: 2171609-35-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to targeted drug delivery, with ongoing studies aiming to refine its properties for clinical use. As research progresses, this compound is poised to make significant contributions to the development of next-generation therapeutics.